Patavine
Overview
Description
Patavine is a natural product found in Haplophyllum patavinum with data available.
Scientific Research Applications
Pharmacokinetics and Efficacy in Cancer Treatment
Patupilone, closely associated with the term 'Patavine', is recognized as a microtubule-targeting chemotherapeutic agent effective in treating a broad range of tumor types, including those resistant to taxanes. A study emphasized the safety and pharmacokinetics of patupilone when combined with carboplatin in patients with advanced solid tumors. It was noted that the combination was well tolerated and showed promising antitumor activity, especially in patients with recurrent platinum-sensitive ovarian cancer. This underscores the potential of patupilone in augmenting cancer treatment protocols and calls for further refinement in ongoing phase II trials (Forster et al., 2007).
Public Attitudes and Environmental Concern
A study explored the interaction between public attitudes toward science and technology (PATSAT) and environmental concern, crucial in defining modern societal norms. It revealed a self-enhancing indirect causal loop connecting ecological worldview, global environmental problem concerns, and support for science and technology. The findings highlight the complex interplay between society's technological stance and environmental mindfulness, suggesting potential implications for future research and policy-making (Xiao, 2013).
Educational Research
The study delved into multivariate patterning methods in educational research, comparing principal components analysis (PCA) and implicative statistical analysis (ASI). The investigation emphasized the importance of these techniques in identifying group/cluster distinctions in quantitative research domains. It underlines the significance of advanced statistical methods in deciphering complex educational data structures, enhancing the precision and depth of educational research findings (Anastasiadou, 2019).
properties
Product Name |
Patavine |
|---|---|
Molecular Formula |
C36H40O19 |
Molecular Weight |
776.7 g/mol |
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-4-[(2S,3R,4R)-3-[(2S,3R,4R,5R)-5-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxyoxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-6,7-dimethoxy-3H-benzo[f][2]benzofuran-1-one |
InChI |
InChI=1S/C36H40O19/c1-45-20-6-16-17(7-21(20)46-2)28(18-8-47-31(42)25(18)24(16)15-3-4-19-22(5-15)52-14-51-19)54-34-30(36(44,11-38)13-50-34)55-32-27(40)26(39)23(9-48-32)53-33-29(41)35(43,10-37)12-49-33/h3-7,23,26-27,29-30,32-34,37-41,43-44H,8-14H2,1-2H3/t23-,26+,27-,29+,30+,32+,33+,34+,35-,36-/m1/s1 |
InChI Key |
FSCCKDWQFMYRMK-HAHZXOOESA-N |
Isomeric SMILES |
COC1=C(C=C2C(=C1)C(=C3C(=C2O[C@H]4[C@@H]([C@](CO4)(CO)O)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O[C@H]6[C@@H]([C@](CO6)(CO)O)O)O)O)COC3=O)C7=CC8=C(C=C7)OCO8)OC |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=C3C(=C2OC4C(C(CO4)(CO)O)OC5C(C(C(CO5)OC6C(C(CO6)(CO)O)O)O)O)COC3=O)C7=CC8=C(C=C7)OCO8)OC |
synonyms |
patavine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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